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Compound of Interest

Compound Name: 2,5-Diethylphenol

Cat. No.: B12804753

For Researchers, Scientists, and Drug Development Professionals

Introduction

2,5-Diethylphenol is an alkylated phenol that serves as a valuable intermediate in the
synthesis of a variety of chemical compounds. Its molecular structure, characterized by a
hydroxyl group and two ethyl substituents on the benzene ring, imparts specific chemical
properties that make it a target for research and a precursor in industrial applications, including
the manufacturing of antioxidants, resins, and other specialty chemicals. This guide provides a
comprehensive overview of the chemical and physical properties of 2,5-Diethylphenol, along
with representative experimental protocols for its synthesis and analysis.

Chemical and Physical Properties

The properties of 2,5-Diethylphenol are summarized in the tables below. These data are
essential for designing synthetic routes, developing analytical methods, and ensuring safe
handling and storage.

Table 1: General and Physical Properties of 2,5-
Diethylphenol
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Property Value Source
CAS Number 876-20-0 [11[2]
Molecular Formula C10H140 [1][2]
Molecular Weight 150.22 g/mol [2]
IUPAC Name 2,5-diethylphenol [3]
Melting Point 75 °C

Boiling Point 212 °C

Vapor Pressure 0.208 hPa (at 25 °C)

Water Solubility log10WS: -2.63 (mol/l) [2]

Octanol/Water Partition
o 2.517 [2]
Coefficient (logP)

[able 2: Thermochemical Properties of 2,5-Diethylphenol

Property Value Unit Source

Standard Gibbs Free
Energy of Formation -18.52 kJ/mol [2]
(ATG®)

Enthalpy of Formation
at Standard -201.98 kJ/mol [2]
Conditions (AfH°gas)

Enthalpy of Fusion at
Standard Conditions 21.09 kJ/mol [2]
(AfusH®)

Enthalpy of
Vaporization at

- 53.81 kJ/mol [2]
Standard Conditions

(AvapH®)
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Synthesis of 2,5-Diethylphenol

A common method for the synthesis of alkylated phenols is the Friedel-Crafts alkylation. The
following is a representative protocol for the synthesis of 2,5-Diethylphenol via this method.

Representative Synthesis Protocol: Friedel-Crafts
Alkylation of Phenol

Objective: To synthesize 2,5-Diethylphenol by the alkylation of phenol with an ethylating agent
in the presence of a Lewis acid catalyst.

Materials:

e Phenol

» Ethylating agent (e.g., ethanol, ethyl chloride)

o Lewis acid catalyst (e.qg., AlICls, FeCl3)[4]

e Solvent (e.g., nitrobenzene, carbon disulfide)

e Hydrochloric acid (for workup)

e Sodium bicarbonate solution (for neutralization)

e Anhydrous magnesium sulfate (for drying)

Organic solvent for extraction (e.g., diethyl ether)

Procedure:

e Reaction Setup: In a three-necked round-bottom flask equipped with a magnetic stirrer,
reflux condenser, and a dropping funnel, dissolve phenol in the chosen solvent.

o Catalyst Addition: Carefully add the Lewis acid catalyst to the stirred solution.

» Addition of Alkylating Agent: Slowly add the ethylating agent to the reaction mixture from the
dropping funnel. An exothermic reaction may occur, and the temperature should be
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controlled.

o Reaction: Stir the mixture at a controlled temperature for a specified time to allow the
reaction to proceed to completion.

o Workup: Cool the reaction mixture and quench it by slowly adding it to a mixture of ice and
hydrochloric acid.

o Extraction: Transfer the mixture to a separatory funnel and extract the product with an
organic solvent.

o Washing: Wash the organic layer sequentially with water and sodium bicarbonate solution to
remove any remaining acid.

e Drying and Solvent Removal: Dry the organic layer over anhydrous magnesium sulfate, filter,
and remove the solvent using a rotary evaporator.

 Purification: Purify the crude product by distillation or chromatography to isolate 2,5-
Diethylphenol.

Logical Relationship for Friedel-Crafts Alkylation
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Caption: Logical workflow for the synthesis of 2,5-Diethylphenol.
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Analytical Characterization

The structure and purity of 2,5-Diethylphenol are typically confirmed using spectroscopic
methods such as Gas Chromatography-Mass Spectrometry (GC-MS) and Nuclear Magnetic
Resonance (NMR) spectroscopy.

Representative GC-MS Analysis Protocol

Objective: To identify and quantify 2,5-Diethylphenol in a sample.
Materials:

o Sample containing 2,5-Diethylphenol

 Volatile organic solvent (e.g., dichloromethane, hexane)[5]

e GC-MS instrument

Procedure:

o Sample Preparation: Dissolve a known amount of the sample in a suitable volatile organic
solvent to a concentration of approximately 10 pg/mL.[5]

« Injection: Inject a small volume (e.g., 1 pyL) of the prepared sample into the GC-MS
instrument.[5]

o Gas Chromatography: The sample is vaporized and separated on a capillary column. A
typical temperature program might be:

o Initial oven temperature: 50°C
o Ramp: 10°C/min to 300°C
o Hold at 300°C for 3 minutes|[6]

e Mass Spectrometry: As the separated components elute from the GC column, they are
ionized and fragmented in the mass spectrometer. The mass spectrum of 2,5-Diethylphenol
will show a characteristic fragmentation pattern with a molecular ion peak at m/z 150.[3]
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o Data Analysis: The retention time and mass spectrum of the analyte are compared to a
reference standard for identification and quantification.

Experimental Workflow for GC-MS Analysis

Sample Preparation 1 f GC-MS Analysis 1 f Data Analysis
» ) 1 » » ) 1 Identification &

Sample P>| Dissolution in Solvent Injection P> GC Separation P> MS Detection Data Acquisition - Quantification

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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